2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-2-methyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H28N4O4/c1-17-26-23-9-10-28(14-18-7-5-4-6-8-18)15-22(23)25(31)29(17)16-24(30)27-19-11-20(32-2)13-21(12-19)33-3/h4-8,11-13H,9-10,14-16H2,1-3H3,(H,27,30)
• InChI Key: KROMYIFQOPGMKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CN(CC2)CC3=CC=CC=C3)C(=O)N1CC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol
• CAS No.: 1251670-17-3

Description

2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H28N4O4 and its molecular weight is 448.523. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Medicinal Chemistry

Compounds with complex structures similar to the one described often play crucial roles in drug discovery and development processes. They could be investigated for their biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties. For instance, compounds with pyrimidinone and oxazinone derivatives have been explored for their antimicrobial activities, showing promising results against various bacterial and fungal strains (A. Hossan et al., 2012, Molecules). Similarly, benzodifuranyl derivatives have been synthesized and tested for their anti-inflammatory and analgesic effects, revealing significant potential as COX inhibitors (A. Abu‐Hashem et al., 2020, Molecules).

Heterocyclic Chemistry Research

The synthesis of heterocyclic compounds is a significant area of research due to their importance in medicinal chemistry. For example, the formation and structural analysis of various pyrrolo[1,2-a]pyrimidines have been explored, providing valuable insights into their chemical properties and potential applications (J. Banfield et al., 1987, Australian Journal of Chemistry). These studies underscore the relevance of investigating novel synthetic routes and biological activities of heterocyclic compounds.

Potential for Targeted Therapeutic Applications

The exploration of novel compounds often includes assessing their potential as targeted therapeutics. For instance, research into pyrimidine derivatives for their anticancer activities demonstrates the ongoing search for more effective and selective therapeutic agents (T. Su et al., 1986, Journal of medicinal chemistry). This kind of research is crucial for developing new drugs with improved efficacy and reduced side effects.